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Compound of Interest

Compound Name: L-beta-Homoalanine hydrochloride

Cat. No.: B555407

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties

L-beta-Homoalanine hydrochloride, with the CAS number 58610-41-6, is a non-
proteinogenic B-amino acid derivative. Its chemical name is (S)-3-aminobutanoic acid
hydrochloride. This chiral compound serves as a valuable building block in synthetic organic
chemistry, particularly in the fields of medicinal chemistry and peptide science. Its structure,
featuring an amino group on the B-carbon, imparts unique conformational properties and
metabolic stability to molecules that incorporate it.

Physicochemical Data
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Property Value Reference
(3S)-3-aminobutanoic
IUPAC Name
acid;hydrochloride
L-beta-Homoalanine
hydrochloride, (S)-3-
Synonyms aminobutanoic acid [1]

hydrochloride, H-B-HoAla-
OH-HCI

Molecular Formula C4H10CINO2 [1]
Molecular Weight 139.58 g/mol [1]
Appearance White to off-white powder [2]
Melting Point Not consistently reported

Soluble in water, Chloroform,
Solubility Dichloromethane, Ethyl [1]

Acetate, DMSO, Acetone

Optical Rotation

[0]D?5 = +22 + 2° (c=1 in Hz0)

Safety Information

Hazard Statement

Description

H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation

This information is based on available safety data sheets and may not be exhaustive.[2]

Synthesis and Manufacturing

A documented method for the synthesis of L-beta-Homoalanine hydrochloride involves a

multi-step process starting from ethyl crotonate and benzylamine. The key steps include a
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thermal Michael addition, an enzymatic kinetic resolution using a lipase, hydrolysis, and
subsequent purification using an ion-exchange resin.[3]

Synthetic Workflow Diagram
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Synthesis of L-beta-Homoalanine Hydrochloride

Ethyl Crotonate Benzylamine

Racemic Intermediate

Separation of Enantiomers

(S)-3-aminobut-2-enoic acid derivative

Intermediate Salt

L-beta-Homoalanine Hydrochloride

Click to download full resolution via product page

A flowchart illustrating the key steps in the synthesis of L-beta-Homoalanine hydrochloride.
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Biological Activity and Applications

While specific quantitative biological data such as ICso or ECso values for L-beta-Homoalanine
hydrochloride as a standalone agent are not readily available in the public domain, its primary
utility lies in its incorporation into larger molecules, particularly peptides, to modulate their
biological properties. The broader class of 3-amino acids is known for a range of biological
activities.

Role in Peptide Synthesis

The incorporation of L-beta-Homoalanine into peptide chains is a key application. This
modification can lead to:

o Enhanced Proteolytic Stability: The altered backbone structure makes peptides more
resistant to degradation by proteases, which can increase their in vivo half-life.

o Conformational Constraints: The additional methylene group in the backbone can induce
specific secondary structures, such as helices and turns, which can be crucial for receptor
binding and biological activity.[4]

e Improved Pharmacokinetic Properties: By increasing stability and potentially altering polarity,
the inclusion of 3-amino acids can lead to improved bioavailability and tissue distribution of
peptide-based drugs.[5]

Neuroscience Research

(S)-3-aminobutanoic acid is explored in neuroscience for its structural similarity to the inhibitory
neurotransmitter y-aminobutyric acid (GABA).[6] Research in this area investigates its potential
to modulate neuronal excitability. While its precise mechanism of action is not fully elucidated, it
is studied for its potential role in conditions related to neuronal signaling.[7]

Antiviral Research

There are reports in the literature suggesting that L-beta-Homoalanine hydrochloride can be
used as a starting material for the synthesis of compounds with potential activity against the
Hepatitis B Virus (HBV).[3] These derivatives are designed to enhance the inhibition of the
virus, aiming to reduce viral load and slow disease progression.
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Conceptual Role in Drug Development

Role of L-beta-Homoalanine in Peptide Drug Development

L-beta-Homoalanine
(CAS 58610-41-6)

Peptide Synthesis

Modified Peptide

Enhanced Properties

Increased Defined Improved
Proteolytic Stability Conformation Pharmacokinetics

Enhanced Biological Activity

Click to download full resolution via product page

A diagram illustrating how L-beta-Homoalanine is used to enhance peptide properties for drug
development.

Experimental Protocols
Synthesis of L-beta-Homoalanine Hydrochloride[4]

« Michael Addition: In a round-bottom flask, ethyl crotonate (20 mmol) and benzylamine (44
mmol) are heated at 60°C and stirred for 30 hours. The reaction progress is monitored by *H-
NMR spectroscopy.
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e Enzymatic Resolution: Lipase from Candida antarctica B (CAL-B) is added to the reaction
mixture, which is then stirred for an additional 16 hours at 60°C.

e Separation and Extraction: The enzyme is removed by filtration. The organic solution is
washed with a saturated aqueous solution of NaHCO:s.

e Hydrolysis: An aqueous solution of NaOH (1 M) is added to the organic layer containing the
(S)-enantiomer, and the mixture is stirred at room temperature for 16 hours.

 Purification: The aqueous layer is separated and treated with an ion-exchange resin (Merck-

1

» Elution and Isolation: The compound is eluted from the resin with a 1 M aqueous solution of
HCI. The eluate is evaporated under reduced pressure to yield L-beta-Homoalanine
hydrochloride.

Conclusion

L-beta-Homoalanine hydrochloride (CAS 58610-41-6) is a specialized chemical intermediate
with significant potential in drug discovery and development. Its primary value is as a building
block for modifying peptides to enhance their therapeutic properties, including stability,
conformation, and pharmacokinetics. While direct quantitative biological data for the compound
itself is limited, the extensive research on (3-amino acids and their impact on peptide and
protein function underscores the importance of L-beta-Homoalanine hydrochloride in the
design of novel therapeutics. Further research is warranted to explore its direct
pharmacological effects and to fully elucidate its potential in various therapeutic areas,
including neuroscience and antiviral applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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